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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of aprotinin in co-

immunoprecipitation (Co-IP) procedures. Aprotinin is a competitive serine protease inhibitor

crucial for preserving protein integrity during the experimental workflow, thereby ensuring

reliable and reproducible results in protein-protein interaction studies.

Introduction to Aprotinin in Co-IP
Co-immunoprecipitation is a powerful technique to study protein-protein interactions in their

native cellular context. A critical step in this process is the preparation of cell or tissue lysates,

where endogenous proteases are released and can rapidly degrade target proteins and their

interaction partners. Aprotinin, a polypeptide isolated from bovine lung, effectively inhibits a

broad range of serine proteases, including trypsin, chymotrypsin, and plasmin, which are

common culprits of protein degradation in lysates.[1] Its inclusion in lysis buffers is a standard

and highly recommended practice to safeguard the integrity of protein complexes under

investigation.

Mechanism of Action
Aprotinin functions as a competitive, reversible inhibitor of serine proteases. It binds with high

affinity to the active site of these enzymes, forming a stable complex that prevents the protease

from cleaving its natural substrates. This inhibitory action is crucial during cell lysis, where the
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compartmentalization of proteases is disrupted, and they can freely interact with and degrade

cellular proteins.
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Mechanism of Aprotinin
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Co-Immunoprecipitation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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